Cas no 1251706-89-4 (5-(3,4-dimethylbenzenesulfonyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4-amine)

• Product Name: 5-(3,4-dimethylbenzenesulfonyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4-amine
• CAS No: 1251706-89-4
• MF: C₂₂H₂₅N₅O₂S
• MW: 423.53120303154
• CID: 5397085
• Update Time: 2025-11-01

5-(3,4-dimethylbenzenesulfonyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(3,4-Dimethylphenyl)sulfonyl]-2-(4-phenyl-1-piperazinyl)-4-pyrimidinamine
• 5-(3,4-dimethylbenzenesulfonyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4-amine

• Inchi： 1S/C22H25N5O2S/c1-16-8-9-19(14-17(16)2)30(28,29)20-15-24-22(25-21(20)23)27-12-10-26(11-13-27)18-6-4-3-5-7-18/h3-9,14-15H,10-13H2,1-2H3,(H2,23,24,25)
• InChI Key： AVKWKQVRIGIQHZ-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC=CC=C3)CC2)=NC=C(S(C2=CC=C(C)C(C)=C2)(=O)=O)C(N)=N1

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 693.5±65.0 °C(Predicted)
• pka: 5.07±0.10(Predicted)

Additional information on 5-(3,4-dimethylbenzenesulfonyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4-amine

Recent Advances in the Study of 5-(3,4-dimethylbenzenesulfonyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4-amine (CAS: 1251706-89-4)

The compound 5-(3,4-dimethylbenzenesulfonyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4-amine (CAS: 1251706-89-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and phenylpiperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its high affinity for certain tyrosine kinases, which are often dysregulated in cancers and autoimmune diseases. The sulfonyl group in the molecule appears to play a critical role in binding to the ATP-binding pocket of these kinases, thereby inhibiting their activity. This has led to investigations into its use as a potential therapeutic agent for conditions such as rheumatoid arthritis and certain types of leukemia.

Further studies have explored the pharmacokinetic profile of 1251706-89-4, revealing favorable absorption and distribution properties. The compound exhibits good oral bioavailability and a relatively long half-life, making it a viable candidate for oral administration. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Recent advancements in prodrug formulations and nanoparticle-based delivery systems have shown promise in addressing these issues, thereby enhancing the compound's therapeutic index.

In addition to its kinase inhibitory properties, 1251706-89-4 has also been investigated for its potential role in modulating G-protein-coupled receptors (GPCRs). Preliminary data suggest that the phenylpiperazine moiety may interact with certain GPCRs, opening new avenues for its application in neurological and cardiovascular disorders. Researchers are currently conducting structure-activity relationship (SAR) studies to further refine the compound's selectivity and efficacy for these targets.

The synthesis and scale-up of 1251706-89-4 have also been areas of active research. Recent publications have detailed improved synthetic routes that enhance yield and purity while reducing production costs. These advancements are critical for facilitating preclinical and clinical development. Additionally, green chemistry approaches have been employed to minimize environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, 5-(3,4-dimethylbenzenesulfonyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4-amine represents a multifaceted compound with significant therapeutic potential. Ongoing research aims to further elucidate its mechanisms, optimize its pharmacokinetic properties, and explore its applications across a range of diseases. The compound's unique chemical structure and biological activity make it a promising candidate for future drug development efforts in the chemical biology and pharmaceutical sectors.